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Compound of Interest

Compound Name: Solvent Blue 67

Cat. No.: B1172419

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a detailed overview of the safety information, handling procedures,
and experimental data for Solvent Blue 67 (CAS No. 81457-65-0, alternative CAS No. 12226-
78-7). The information is compiled and synthesized from various Safety Data Sheets (SDS) to
ensure a comprehensive resource for laboratory personnel. This guide is intended to
supplement, not replace, official Safety Data Sheets and institutional safety protocols.

Chemical and Physical Properties

Solvent Blue 67 is a greenish-blue powder widely used as a colorant in various industrial
applications, including printing inks, plastics, and lubricants.[1][2][3][4] While generally
considered to have low toxicity, its physical properties, particularly its potential to form
combustible dust, necessitate careful handling in a laboratory setting.[5][6][7]

© 2025 BenchChem. All rights reserved. 1/14 Tech Support


https://www.benchchem.com/product/b1172419?utm_src=pdf-interest
https://www.benchchem.com/product/b1172419?utm_src=pdf-body
https://www.benchchem.com/product/b1172419?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg422-2015.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl421.pdf
https://www.oecd.org/en/publications/test-no-421-reproduction-developmental-toxicity-screening-test_9789264264380-en.html
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264123298-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg421-2015.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Source

Physical State

Powder

[5]i8]

Color Greenish-blue to Dark Blue [1112][3][5]
Odor Odorless [8]
CAS Number 81457-65-0/ 12226-78-7 (12131415l 0[11][12]
Molecular Formula C33H41N30 [2]
Molecular Weight 495.7 g/mol [2]
_ _ 2191.3 —-<195.8 °C at 981.5
Melting Point [51[8]
hPa; >216 °C
Boiling Point >300 °C [5]
) 1.491 g/cm3 at 20 °C; 1.398
Density [5][8]
g/cms at 20°C
Bulk Density ca. 333 kg/m 3 at 20°C [8]

Vapor Pressure

0 hPa at 25 °C

[5]

Water Solubility

< 0.18 mg/l at 20°C (OECD
105)

[8]

Solubility in Organic Solvents

Soluble in Acetone and Butyl
Acetate; Slightly soluble in
Alcohol.

[2]4]

Partition Coefficient (n-

octanol/water)

>4.1 (23 °C); 0.72 logkOW
(23°C)

[5](8]

Auto-ignition Temperature

>216 °C

[5]

Hazard Identification and Classification

According to the Occupational Safety and Health Administration (OSHA) Hazard
Communication Standard (29 CFR 1910.1200), Solvent Blue 67 is classified with the following

hazards:
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Hazard Class Category Hazard Statement

OSHAO003: May form
Combustible Dust Comb. Dust combustible dust

concentrations in air.[5]

Hazardous to the aquatic HNOCO007: Harmful to aquatic
) Category 3 )
environment, acute hazard life.[5]

GHS Label Elements:

Signal Word: Warning[5]

Pictograms: Not Required[5]

Hazard Statements:

o May form combustible dust concentrations in air.[5]

Precautionary Statements:
o P273: Avoid release to the environment.[5]

o P501: Dispose of contents/container in accordance with
local/regional/national/international regulations.[5]

It is important to note the conflicting information regarding aquatic toxicity. While one source
classifies it as harmful to aquatic life (GHS category 3)[5], another states it is "not hazardous
for aqueous organisms"[8], and a third indicates "no data available"[9]. Given this discrepancy,
it is prudent to handle this substance as potentially harmful to the aquatic environment and
prevent its release into drains or waterways.

Toxicological Information

Based on available data, Solvent Blue 67 is not classified as acutely toxic, a skin or eye
irritant, a respiratory or skin sensitizer, mutagenic, carcinogenic, or a reproductive toxicant.[5][8]
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Toxicological Endpoint Result Source
o Shall not be classified as

Acute Toxicity ) [5]
acutely toxic.
Shall not be classified as

Skin Corrosion/Irritation corrosive/irritant to skin. [51[13]
(Rabbit; OECD 404)
Shall not be classified as

) o seriously damaging to the eye
Serious Eye Damage/Irritation [51[13]

or eye irritant. (Rabbit; OECD
405)

Respiratory or Skin

Sensitization

Shall not be classified as a

respiratory or skin sensitizer.

[5]

Germ Cell Mutagenicity

Shall not be classified as germ

cell mutagenic.

[5]

Carcinogenicity

Shall not be classified as
carcinogenic. No relevant data

found.

[5]i8]

Reproductive Toxicity

Shall not be classified as a
reproductive toxicant. No
indications of a developmental
toxic / teratogenic effect were
seen in animal studies.
(Screening test OECD
421/422)

[5](8]

Specific Target Organ Toxicity
(Single Exposure)

Shall not be classified as a
specific target organ toxicant

(single exposure).

[5]i8]

Specific Target Organ Toxicity
(Repeated Exposure)

Shall not be classified as a
specific target organ toxicant
(repeated exposure). The

repeated oral intake of the

[5]i8]
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substance did not cause any

effects.

Aspiration Hazard Not applicable. [518]

Experimental Protocols

The following are summaries of the methodologies for the key toxicological and
physicochemical experiments cited in the safety data sheets.

OECD 404: Acute Dermal Irritation/Corrosion

Objective: To determine the potential of a substance to cause irritation or corrosion to the skin.

Methodology:

A single dose of the test substance (0.5 g for solids) is applied to a small area (approximately
6 cm?) of the skin of an albino rabbit.

e The treated area is covered with a gauze patch for a 4-hour exposure period.
o After exposure, the residual test substance is removed.

e The skin is examined for signs of erythema (redness) and edema (swelling) at 60 minutes,
and then at 24, 48, and 72 hours after patch removal.

» Observations are continued for up to 14 days to assess the reversibility of any effects.

» The severity of the skin reactions is scored according to a standardized scale.

OECD 405: Acute Eye Irritation/Corrosion

Objective: To determine the potential of a substance to cause irritation or corrosion to the eyes.
Methodology:

o Asingle dose of the test substance is applied into the conjunctival sac of one eye of an
albino rabbit. The other eye remains untreated and serves as a control.
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e The eyes are examined at 1, 24, 48, and 72 hours after application.

e Ocular reactions, including corneal opacity, iritis, and conjunctival redness and chemosis
(swelling), are scored.

e The duration of the study is sufficient to evaluate the reversibility of the effects.

e The use of topical anesthetics and systemic analgesics is recommended to minimize pain
and distress.

OECD 421/422: Reproduction/Developmental Toxicity
Screening Test

Objective: To provide initial information on the possible effects of a substance on reproduction
and development.

Methodology:

The test substance is administered orally in graduated doses to several groups of male and
female rats.

e Males are dosed for a minimum of four weeks, including a pre-mating, mating, and post-
mating period.

e Females are dosed throughout the study (approximately 63 days).

¢ Animals are mated, and the females are allowed to litter and raise their offspring to day 4
post-partum.

o Observations include effects on gonadal function, mating behavior, conception, development
of the conceptus, parturition, and effects on the offspring.

¢ Endpoints such as anogenital distance and male nipple retention in pups, and thyroid
examination are included to assess potential endocrine disruptor activity.

OECD 105: Water Solubility
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Objective: To determine the saturation mass concentration of a substance in water at a given
temperature.

Methodology:

o Flask Method (for solubilities > 10~2 g/L): The substance is dissolved in water at a specific
temperature with prolonged stirring until equilibrium is reached. The concentration of the
substance in the aqueous solution is then determined by a suitable analytical method.

e Column Elution Method (for solubilities < 10~2 g/L): A column is packed with an inert support
material coated with the test substance. Water is passed through the column at a slow,
constant rate until the concentration of the substance in the eluate is constant. The
concentration is then measured.

OECD 109: Density of Liquids and Solids

Objective: To determine the density of a substance.
Methodology: Several methods are described, including:

e Pycnometer Method: A pycnometer (a flask with a specific volume) is weighed empty, then
filled with the test substance and weighed again. The density is calculated from the mass
and volume.

o Hydrostatic Balance: The substance is weighed in air and then in a liquid of known density.
The density of the substance is calculated based on Archimedes' principle.

o Air Comparison Pycnometer (for solids): The volume of a sample of the solid is measured in
a calibrated cylinder of variable volume using air or an inert gas. The sample is then
weighed, and the density is calculated.

OECD 301B: Ready Biodegradability - CO2 Evolution
Test

Objective: To determine the ready biodegradability of a substance by aerobic microorganisms.

Methodology:
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e The test substance, as the sole source of organic carbon, is incubated in a mineral salt
medium with an inoculum of aerobic microorganisms (e.g., from activated sludge).

e The testis run for 28 days in a closed system.

e The amount of carbon dioxide produced by the microbial degradation of the test substance is
measured and compared to the theoretical maximum amount of CO: that could be produced.

o A substance is considered readily biodegradable if it reaches a pass level of >60%
biodegradation within a 10-day window during the 28-day test period.

Safe Handling and Storage
Engineering Controls

e Use in a well-ventilated area.[5][6][7]

Local exhaust ventilation is recommended, especially in areas where dust may be
generated.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Ground and bond containers and receiving equipment to prevent static discharge.[5]

An eyewash station and safety shower should be readily available in the work area.[5]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[9]
e Hand Protection: Wear chemical-resistant protective gloves.[5][9]
o Skin and Body Protection: Wear protective clothing or coveralls to prevent skin contact.[5][9]

» Respiratory Protection: If dust is generated and ventilation is insufficient, wear an approved
respirator.[5][9]

Handling Procedures
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Avoid contact with skin, eyes, and clothing.[13]

Avoid breathing dust.[13]

Take precautionary measures against static discharge.[5]

Use only non-sparking tools.[5]

Do not eat, drink, or smoke when using this product.[8][13]

Wash hands thoroughly after handling.[5][8]

Storage Conditions

» Store in a tightly sealed, original container.[8][13]
e Keep in a dry and cool place.[8][13]

o Store away from strong oxidizing agents, heat, and ignition sources.[6][7][8]

Emergency Procedures
First Aid Measures

A decision-making workflow for first aid is provided in the diagram below.
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Caption: First aid procedures for exposure to Solvent Blue 67.

 Inhalation: If inhalation causes irritation, remove the individual to fresh air. If symptoms
persist, seek medical advice.[5]

o Skin Contact: Brush off loose patrticles from the skin.[5] Dermal contact may cause
temporary skin discoloration.[5] Wash contaminated skin with soap and water. Remove
contaminated clothing and launder it before reuse.[5] If irritation persists, seek medical
attention.

o Eye Contact: Immediately flush eyes with clean water for at least 15 minutes, holding the
eyelids open.[5] Remove contact lenses if it is safe to do so.[5] It is crucial to get medical
attention.[5]

« Ingestion: Rinse the mouth with water.[5] Do NOT induce vomiting unless instructed by
medical personnel.[5] Seek medical advice or attention.[5]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Water fog, foam, carbon dioxide (CO2z), and dry chemical.[5]
» Unsuitable Extinguishing Media: Not specified.

e Specific Hazards: May form combustible dust concentrations in air.[5] Hazardous combustion
products may include carbon oxides, nitrogen oxides, and sulfur oxides.[8]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[8][13]

Accidental Release Measures

» Personal Precautions: Avoid dust formation and wear appropriate personal protective
equipment.[8][13] Keep unnecessary personnel away.[5]

e Environmental Precautions: Do not allow the product to enter drains, sewers, or waterways.

[5]18]

» Methods for Cleaning Up: Use a vacuum or carefully sweep the material into a closed
container for disposal.[5] Avoid generating dust.[5][8] Use an approved industrial vacuum
cleaner.[5]

Laboratory Safety Workflow

The following diagram illustrates a general workflow for the safe handling of Solvent Blue 67 in
a laboratory setting.
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Caption: A general workflow for the safe handling of Solvent Blue 67.
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Disposal Considerations

Dispose of Solvent Blue 67 and its container in accordance with all applicable federal, state,
and local regulations.[5] Avoid release to the environment.[5] Contaminated packaging should
be disposed of in the same manner as the substance itself.[13]

Conclusion

Solvent Blue 67 is a substance with a low acute toxicity profile. However, its potential to form
combustible dust concentrations in the air presents a significant physical hazard in a laboratory
setting. Adherence to proper engineering controls, the consistent use of appropriate personal
protective equipment, and following safe handling and storage procedures are paramount to
mitigating the risks associated with this chemical. This guide provides a comprehensive
overview of the available safety data to aid researchers and laboratory professionals in
establishing a safe working environment when handling Solvent Blue 67. It is imperative to
always consult the most recent Safety Data Sheet from your supplier and adhere to all
institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Solvent Blue 67: A Comprehensive Safety Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172419#solvent-blue-67-safety-data-sheet-for-lab-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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